Cas no 20228-87-9 (Benzenesulfonamide, N-(cyanomethyl)-4-methyl-)

• Product Name: Benzenesulfonamide, N-(cyanomethyl)-4-methyl-
• CAS No: 20228-87-9
• MF: C₉H₁₀N₂O₂S
• MW: 210.252900600433
• MDL: MFCD00461012
• CID: 1392406
• PubChem ID: 3113400
• Update Time: 2025-04-20

Benzenesulfonamide, N-(cyanomethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-(cyanomethyl)-4-methyl-
• N-(cyanomethyl)-4-methylBenzenesulfonamide
• 20228-87-9
• N-(cyanomethyl)-4-methylbenzene-1-sulfonamide
• STK065759
• AS-65591
• CS-0315068
• MFCD00461012
• Oprea1_618634
• KOOBRRKKRKKSMZ-UHFFFAOYSA-N
• SCHEMBL967916
• SR-01000310786-1
• AKOS000670789
• SB79421
• SR-01000310786
• DTXSID20389389
• N-Cyanomethyl-4-methyl-benzenesulfonamide
• DA-43326
• Oprea1_115409
• A12234

• MDL： MFCD00461012
• Inchi： 1S/C9H10N2O2S/c1-8-2-4-9(5-3-8)14(12,13)11-7-6-10/h2-5,11H,7H2,1H3
• InChI Key： KOOBRRKKRKKSMZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NCC#N)(=O)=O

Computed Properties

• Exact Mass: 210.0464
• Monoisotopic Mass: 210.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 78.3Ų

Experimental Properties

• PSA: 69.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds